2-bromo-5-(propan-2-yl)thiophene-3-carbonitrile
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Description
2-bromo-5-(propan-2-yl)thiophene-3-carbonitrile is a heterocyclic compound that belongs to the thiophene family Thiophenes are five-membered aromatic rings containing sulfur as the heteroatom
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-bromo-5-(propan-2-yl)thi
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-(propan-2-yl)thiophene-3-carbonitrile involves the bromination of 5-(propan-2-yl)thiophene-3-carbonitrile.", "Starting Materials": [ "5-(propan-2-yl)thiophene-3-carbonitrile", "Bromine", "Acetic acid", "Hydrogen peroxide", "Sodium hydroxide", "Water" ], "Reaction": [ "Step 1: Dissolve 5-(propan-2-yl)thiophene-3-carbonitrile in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, stir the reaction mixture for an additional 30 minutes.", "Step 4: Add hydrogen peroxide to the reaction mixture to quench any unreacted bromine.", "Step 5: Add sodium hydroxide to the reaction mixture to adjust the pH to basic.", "Step 6: Extract the product with dichloromethane.", "Step 7: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 8: Concentrate the organic layer under reduced pressure to obtain the desired product, 2-bromo-5-(propan-2-yl)thiophene-3-carbonitrile." ] } | |
CAS No. |
2613381-44-3 |
Molecular Formula |
C8H8BrNS |
Molecular Weight |
230.1 |
Purity |
95 |
Origin of Product |
United States |
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